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Compound of Interest

Compound Name: (R)-(-)-Metalaxyl-D6

Cat. No.: B15139974 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the handling of (R)-(-)-Metalaxyl-D6, including operational

and disposal plans, to foster a safe and efficient research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
(R)-(-)-Metalaxyl-D6 is classified as harmful if swallowed and causes serious eye damage.[1]

Adherence to proper PPE protocols is mandatory to minimize exposure risk.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Minimum Requirement Rationale

Eye and Face Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

over goggles when there is a

significant risk of splashing.

To protect against serious eye

damage from splashes or

airborne particles.[1]

Hand Protection

Chemically resistant gloves.

Based on the chemical class

(phenylamide/acylalanine

fungicide), nitrile or butyl

rubber gloves are

recommended. Always inspect

gloves for integrity before use

and replace them immediately

if contaminated or damaged.

To prevent skin contact. While

specific data for (R)-(-)-

Metalaxyl-D6 is limited, nitrile

and butyl rubber generally offer

good resistance to a range of

organic chemicals.

Body Protection

A lab coat or chemical-

resistant apron worn over

personal clothing.

To protect the skin from

accidental spills and

contamination.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If

weighing or handling large

quantities of the solid material

outside of a fume hood, or if

aerosolization is possible, a

NIOSH-approved respirator

may be necessary.

To prevent inhalation of the

powdered chemical.

Standard Operating Procedure for Handling (R)-(-)-
Metalaxyl-D6
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The following step-by-step guide outlines the safe handling of (R)-(-)-Metalaxyl-D6 in a

laboratory setting.

Preparation and Weighing
Designated Area: Conduct all work with (R)-(-)-Metalaxyl-D6 in a designated area, such as a

chemical fume hood, to minimize exposure.

Gather Materials: Before starting, ensure all necessary equipment and supplies are within

reach inside the fume hood, including the chemical container, weigh paper or boat, spatula,

and waste containers.

Don PPE: Put on all required PPE as outlined in Table 1.

Weighing:

Tare the balance with the weigh paper or boat.

Carefully dispense the desired amount of the powdered (R)-(-)-Metalaxyl-D6 onto the

weigh paper or boat using a clean spatula.

Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

Close the primary container immediately after dispensing.

Dissolving
Solvent Addition: Add the weighed (R)-(-)-Metalaxyl-D6 to a suitable vessel containing the

appropriate solvent.

Mixing: Mix the solution using a magnetic stirrer or by gentle swirling until the solid is fully

dissolved.

Labeling: Clearly label the container with the chemical name, concentration, date, and your

initials.

Post-Handling
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Decontamination: Wipe down the work area, balance, and any equipment used with an

appropriate cleaning agent. Dispose of the cleaning materials as solid chemical waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,

then goggles and face shield, and finally the lab coat.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
Proper disposal of chemical waste is crucial to protect personnel and the environment. All

waste contaminated with (R)-(-)-Metalaxyl-D6 must be treated as hazardous waste.

Table 2: Disposal Procedures for (R)-(-)-Metalaxyl-D6 Waste

Waste Type Disposal Procedure

Solid Waste

Contaminated items such as gloves, weigh

paper, paper towels, and other disposable

labware should be collected in a designated,

labeled hazardous waste container lined with a

heavy-duty plastic bag.

Liquid Waste

Unused solutions of (R)-(-)-Metalaxyl-D6 should

be collected in a clearly labeled, sealed, and

chemically compatible hazardous waste

container. Do not mix with other incompatible

waste streams.

Sharps Waste

Any contaminated sharps, such as needles or

broken glass, must be placed in a designated

sharps container for hazardous chemical waste.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.

Experimental Workflow and Decision Making
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The following diagrams illustrate the standard workflow for handling (R)-(-)-Metalaxyl-D6 and a

decision-making process for selecting appropriate personal protective equipment.

Preparation

Handling

Post-Handling

Disposal

Designate Work Area (Fume Hood)

Gather Materials

Don PPE
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Caption: Experimental Workflow for Handling (R)-(-)-Metalaxyl-D6.
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Caption: PPE Selection Decision Tree for (R)-(-)-Metalaxyl-D6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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